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Compound of Interest

Compound Name: Terbucarb

Cat. No.: B166762

This technical guide provides a comprehensive overview of the history, development, chemical
properties, and biological effects of the carbamate pesticide, Terbucarb. The information is
intended for researchers, scientists, and professionals in drug development and pesticide
research.

Introduction and Historical Development

Terbucarb, a member of the carbamate class of pesticides, was first discovered in the 1970s
and commercially introduced in 1977.[1] It was utilized for its insecticidal and herbicidal
properties in various agricultural and non-crop applications. However, its registration with the
United States Environmental Protection Agency (EPA) was later cancelled as it was
unsupported during the reregistration process.[2][3]

Chemical Identity:
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Property Value
2,6-di-tert-butyl-4-methylphenyl

UPAC Name methylcarbamyate e

CAS Number 1918-11-2

Synonyms Azak, Terbutol, Hercules 9573

Molecular Formula C17H27NO2

Molecular Weight 277.40 g/mol

Physicochemical Properties

Terbucarb's physical and chemical characteristics influence its environmental fate and
biological availability.

Property Value Source

Melting Point 203-204 °C LookChem
Boiling Point 334.3 °C at 760 mmHg LookChem
Water Solubility 6.5 mg/L at 25 °C LookChem
Vapor Pressure 0.000129 mmHg at 25 °C LookChem

LogP (Octanol-Water Partition
- 4.69910 LookChem
Coefficient)

Synthesis of Terbucarb

The commercial synthesis of Terbucarb involves the reaction of 2,6-di-tert-butyl-4-
methylphenol with methyl isocyanate. This reaction is typically carried out in an organic solvent
in the presence of a base.

Synthesis Pathway
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Figure 1: Synthesis pathway of Terbucarb.

Experimental Protocol: Synthesis of Terbucarb

A detailed experimental protocol for the synthesis of Terbucarb is outlined below, based on
general carbamate synthesis procedures.

Materials:

2,6-di-tert-butyl-4-methylphenol

Methyl isocyanate

Anhydrous base (e.g., potassium tert-butoxide or triethylamine)

Anhydrous organic solvent (e.g., benzene or toluene)

Standard laboratory glassware for organic synthesis under inert atmosphere
Procedure:

¢ In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux
condenser, and a nitrogen inlet, dissolve 2,6-di-tert-butyl-4-methylphenol in the anhydrous
organic solvent.

» Add the base to the solution and stir the mixture under a nitrogen atmosphere.
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» Slowly add methyl isocyanate to the reaction mixture at room temperature.

» After the addition is complete, heat the reaction mixture to reflux and maintain for several
hours, monitoring the reaction progress by thin-layer chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature.
« Filter the mixture to remove any precipitated salts.
o Wash the filtrate with a dilute acid solution, followed by water and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude product.

 Purify the crude product by recrystallization or column chromatography to obtain pure
Terbucarb.

Mode of Action: Acetylcholinesterase Inhibition

Like other carbamate pesticides, Terbucarb's primary mode of action is the inhibition of the
enzyme acetylcholinesterase (AChE).[4] AChE is crucial for the termination of nerve impulses
in cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine (ACh).

The inhibition of AChE by Terbucarb is a reversible process involving the carbamoylation of
the serine hydroxyl group in the active site of the enzyme. This prevents ACh from binding and
being degraded, leading to an accumulation of ACh in the synaptic cleft. The resulting
overstimulation of cholinergic receptors causes continuous nerve impulses, leading to paralysis
and ultimately death in insects.

Signaling Pathway of Acetylcholinesterase Inhibition
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Prepare Reagents:
- AChE solution
- Test compound (Terbucarb)
- Substrate (ATCI)
- Chromogen (DTNB)
- Buffer

i

Set up 96-well plate:
- Add buffer
- Add test compound dilutions
- Add AChE solution

;

Pre-incubate plate
(allows inhibitor to bind to enzyme)

)

Add Substrate (ATCI) and
Chromogen (DTNB) mixture

i

Incubate at controlled temperature

)

Measure absorbance at 412 nm
(kinetic or endpoint reading)

i

Analyze data:
- Calculate reaction rates
- Determine % inhibition
- Calculate ICso value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to the History and
Development of Terbucarb]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166762#history-and-development-of-terbucarb-as-a-
pesticide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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